Cas no 71680-92-7 ((4-Acetylphenyl)thiourea)

(4-Acetylphenyl)thiourea structure
(4-Acetylphenyl)thiourea structure
Product Name:(4-Acetylphenyl)thiourea
CAS No:71680-92-7
MF:C9H10N2OS
MW:194.253500461578
MDL:MFCD00041188
CID:59249
PubChem ID:2735266
Update Time:2025-04-18

(4-Acetylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

    • (4-Acetylphenyl)thiourea
    • 1-(4-Acetylphenyl)-2-thiourea
    • SCHEMBL1880013
    • DTXSID20370651
    • MFCD00041188
    • 4-acetylphenylthiourea
    • ETHYL10-BROMODECANOATE
    • NSC-177013
    • ?1-(4-ACETYLPHENYL)-2-THIOUREA
    • SCHEMBL18739883
    • 1-(4-Acetylphenyl)thiourea
    • VVIUKYOXYSWCOF-UHFFFAOYSA-N
    • AKOS005206878
    • 71680-92-7
    • A837284
    • FT-0604738
    • CS-0326553
    • FT-0604737
    • NSC177013
    • (4-acetylphenyl)thiourea, AldrichCPR
    • DB-018539
    • G77572
    • MDL: MFCD00041188
    • Inchi: 1S/C9H10N2OS/c1-6(12)7-2-4-8(5-3-7)11-9(10)13/h2-5H,1H3,(H3,10,11,13)
    • InChI Key: VVIUKYOXYSWCOF-UHFFFAOYSA-N
    • SMILES: S=C(N)NC1C=CC(C(C)=O)=CC=1
    • BRN: 2804788

Computed Properties

  • Exact Mass: 194.05100
  • Monoisotopic Mass: 194.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 16
  • XLogP3: nothing
  • Topological Polar Surface Area: 87.2A^2

Experimental Properties

  • Color/Form: White or cream solid
  • Density: 1.302
  • Melting Point: 215 °C
  • Boiling Point: 354.3 °C at 760 mmHg
  • Flash Point: 354.3 °C at 760 mmHg
  • Refractive Index: 1.685
  • PSA: 87.21000
  • LogP: 2.31800
  • Solubility: Insoluble in water

(4-Acetylphenyl)thiourea Security Information

  • Hazardous Material transportation number:2811
  • Hazard Category Code: 22-43
  • Safety Instruction: S22-S36/37
  • Hazardous Material Identification: Xi
  • HazardClass:6.1
  • PackingGroup:III
  • Safety Term:6.1
  • Packing Group:III
  • Risk Phrases:R22

(4-Acetylphenyl)thiourea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
A888893-5g
1-(4-ACETYLPHENYL)-2-THIOUREA
71680-92-7 97%
5g
1,519.20 2021-05-17
Fluorochem
018156-250mg
1-(4-Acetylphenyl)-2-thiourea
71680-92-7 98%
250mg
£29.00 2022-02-28
Fluorochem
018156-1g
1-(4-Acetylphenyl)-2-thiourea
71680-92-7 98%
1g
£57.00 2022-02-28
Fluorochem
018156-5g
1-(4-Acetylphenyl)-2-thiourea
71680-92-7 98%
5g
£122.00 2022-02-28
Fluorochem
018156-25g
1-(4-Acetylphenyl)-2-thiourea
71680-92-7 98%
25g
£484.00 2022-02-28
TRC
A165413-50mg
(4-Acetylphenyl)thiourea
71680-92-7
50mg
$ 50.00 2022-06-08
TRC
A165413-100mg
(4-Acetylphenyl)thiourea
71680-92-7
100mg
$ 65.00 2022-06-08
TRC
A165413-500mg
(4-Acetylphenyl)thiourea
71680-92-7
500mg
$ 80.00 2022-06-08
abcr
AB149290-5 g
1-(4-Acetylphenyl)-2-thiourea; 98%
71680-92-7
5 g
€238.60 2023-07-20
abcr
AB149290-25 g
1-(4-Acetylphenyl)-2-thiourea; 98%
71680-92-7
25 g
€786.00 2023-07-20
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.